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Compound of Interest

Compound Name:
(2-(Dimethylamino)pyridin-3-

yl)methanol

CAS No.: 104524-65-4

Cat. No.: B183624

Get Quote

For researchers and drug development professionals, the precise identification of a chemical

entity is the cornerstone of safe and effective experimentation. This guide addresses the safe

handling of (2-(Dimethylamino)pyridin-3-yl)methanol. It is critical, however, to immediately

address a point of ambiguity in publicly available data. While our focus is the dimethylamino

compound, the most comprehensive and detailed Safety Data Sheet (SDS) available belongs

to its close structural analogue, (2-(Methylamino)pyridin-3-yl)methanol.

Given the structural similarity—the difference of a single methyl group on the amine—the

toxicological and safety profiles are anticipated to be very similar. This common scientific

practice, known as "read-across," allows us to use data from the well-documented analogue to

inform safety protocols for the target compound, especially where specific data is sparse. This

guide will therefore synthesize data from three tiers of information:

Direct Data: Specific, though limited, hazard classifications for (2-(Dimethylamino)pyridin-
3-yl)methanol.
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Analogue Data: Comprehensive SDS information for the closely related (2-

(Methylamino)pyridin-3-yl)methanol, used as a predictive model.

Chemical Class Data: Established safety principles for handling pyridine and amine

compounds.

This integrated approach ensures a robust and cautious safety framework, empowering

researchers to manage risks effectively.

Section 1: Chemical Identification and
Physicochemical Properties
A clear distinction between the target compound and its primary data analogue is essential for

procedural accuracy and risk assessment.

Property
Target Compound: (2-

(Dimethylamino)pyridin-3-

yl)methanol

Analogue: (2-

(Methylamino)pyridin-3-

yl)methanol

Synonyms
[2-(dimethylamino)-3-

pyridinyl]methanol

2-(N-Methylamino)-3-

hydroxymethylpyridine[1]

CAS Number 104524-65-4[2] 32399-12-5[1][3][4][5]

Molecular Formula C₈H₁₂N₂O[2] C₇H₁₀N₂O[1][3][4][5]

Molecular Weight 152.2 g/mol [2] 138.17 g/mol [1][4][5]

Appearance Liquid[2]
White to off-white crystalline

powder[4]

Storage Temp. 4°C[2] 0-8 °C[4]

This table summarizes key identification parameters. The difference in physical form (liquid vs.

solid) underscores the importance of consulting supplier-specific information while using this

guide for broader safety principles.
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Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

chemical hazards. The available data for both the target compound and its analogue indicate a

consistent hazard profile.

GHS Hazard Statements:[2][6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318/H319: Causes serious eye damage/irritation. (Note: The analogue is classified as

Category 1, "Causes serious eye damage"[6], a more severe classification which should be

adopted as the conservative standard).

H335: May cause respiratory irritation.

GHS Label Elements:[2][6]

Pictogram:

Signal Word:Danger(Based on the more severe eye damage classification of the analogue)

[6]

The following diagram outlines the logical flow for hazard identification and initial response.
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Hazard Identification Workflow

Compound Received

Consult Supplier SDS for
(2-(Dimethylamino)pyridin-3-yl)methanol

Review this Technical Guide & Analogue Data

Identify GHS Hazards:
- Harmful if Swallowed (H302)

- Skin Irritant (H315)
- Serious Eye Damage (H318)

- Respiratory Irritant (H335)

Recognize Signal Word:
DANGER

Determine Required PPE
(See Section 3)

Click to download full resolution via product page

Caption: Hazard identification and initial action workflow.

Section 3: Proactive Safety: Engineering Controls,
Administrative Controls, & PPE
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A multi-layered approach to safety is crucial when handling amine and pyridine derivatives. The

hierarchy of controls—engineering, administrative, and finally, Personal Protective Equipment

(PPE)—provides a robust framework for minimizing exposure.

1. Engineering Controls: The First Line of Defense The primary objective is to physically

remove or isolate the hazard.

Ventilation: All work with this compound must be conducted in a well-ventilated area.[7][8] A

certified chemical fume hood is mandatory to prevent inhalation of vapors or aerosols.[7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[9]

2. Administrative Controls: Safe Work Practices These are procedural controls to reduce

exposure duration and frequency.

Restricted Access: Clearly demarcate areas where the compound is handled and restrict

access to trained personnel only.

Hygiene: Prohibit eating, drinking, and smoking in laboratory areas.[8][9] Wash hands

thoroughly after handling the compound, even if gloves were worn.[9]

Labeling: Ensure all containers are clearly and accurately labeled with the chemical name,

CAS number, and GHS hazard pictograms.[7]

3. Personal Protective Equipment (PPE): The Final Barrier PPE does not eliminate the hazard,

but it protects the user from direct contact. The choice of PPE should be based on a thorough

risk assessment.

Eye and Face Protection: Chemical safety goggles are mandatory.[7][10] Given the "serious

eye damage" classification, a face shield should also be worn whenever there is a splash

risk.[6][11]

Skin Protection:

Gloves: Wear chemically resistant gloves. Nitrile gloves are often recommended for

pyridine derivatives, but always consult the glove manufacturer's compatibility chart for
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specific breakthrough times.[7]

Lab Coat: A standard laboratory coat is required. For tasks with a higher risk of splashes,

a chemically resistant apron over the lab coat is recommended.[7]

Respiratory Protection: When engineering controls (i.e., a fume hood) are not feasible or

during a large spill, a NIOSH-approved respirator with an appropriate organic vapor cartridge

is necessary.[10][12]

Personal Protective Equipment (PPE) Selection

Task Assessment:
Handling (2-(Dimethylamino)pyridin-3-yl)methanol

Minimum Required PPE

Eye Protection:
Chemical Safety Goggles (Minimum)

+ Face Shield (Splash Risk)

Skin Protection:
- Nitrile Gloves

- Lab Coat
- Chemical Apron (Splash Risk)

Respiratory Protection:
(Typically not required in fume hood)
Required for spills or poor ventilation.

Always Always If...

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Section 4: Handling, Storage, and Chemical
Compatibility
Proper handling and storage procedures are paramount to preventing accidents, ensuring

chemical stability, and maintaining a safe laboratory environment.
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Safe Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned and engineering controls

are functioning correctly. Review the procedure and have all necessary equipment ready.

Dispensing: Handle in a well-ventilated place, preferably within a fume hood.[6] Use non-

sparking tools and ground equipment to prevent static discharge.[8] Avoid actions that

generate dust or aerosols.[6]

Post-Handling: After use, ensure containers are securely sealed. Decontaminate work

surfaces and any equipment used.

Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[6]

Storage Requirements:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6][7]

Recommended storage temperatures are between 0-8°C.[4]

The storage area should be a designated flame-proof area, away from heat, sparks, and

open flames.

Store locked up and away from incompatible materials and foodstuffs.[6]

Incompatible Materials:

Strong Oxidizing Agents: Avoid contact with strong oxidizers like nitrates, perchlorates, and

peroxides, as this may lead to a violent reaction.

Acids: As an amine, this compound is basic and will react exothermically and violently with

strong acids.[13]

Halogens: May react violently with halogens.[13]

Section 5: Emergency Response and First Aid
Protocols
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Preparedness is key to mitigating the consequences of an accidental release or exposure. All

personnel must be familiar with these procedures.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[14]

Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition.[14]

Contain: Wearing full PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or earth.[7] Do not use combustible materials like sawdust.

Collect: Using non-sparking tools, carefully collect the absorbed material into a labeled,

sealable container for hazardous waste disposal.

Decontaminate: Wash the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety officer.

Fire Fighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or a

water spray.[15] Do not use a direct water jet, as it may spread the fire.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[15]

Hazards: Combustion may produce toxic gases such as carbon monoxide, carbon dioxide,

and nitrogen oxides.[15]

First Aid Measures: The following protocol is based on the SDS for the methylamino analogue

and general principles for amine compounds.[6][10][15]

General Advice: Seek immediate medical attention if symptoms persist or in case of doubt.
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration. Seek immediate medical help.[6]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15-20 minutes. Get medical help if irritation

occurs.[15]

In Case of Eye Contact: Immediately rinse with water for several minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical help from an ophthalmologist.[6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[6][15]

Emergency First Aid Workflow

Exposure Occurs

Inhalation:
1. Move to Fresh Air

2. Call for Medical Help

Vapor

Skin Contact:
1. Remove Contaminated Clothing

2. Wash with Soap & Water (15+ min)
3. Seek Medical Help if Irritation Persists

Splash/Contact

Eye Contact:
1. Rinse with Water (15+ min)
2. Remove Contacts if Safe

3. Seek IMMEDIATE Medical Help

Splash

Ingestion:
1. Rinse Mouth

2. DO NOT Induce Vomiting
3. Seek IMMEDIATE Medical Help

Swallowed

Click to download full resolution via product page

Caption: First aid decision tree for different exposure routes.

Section 6: Toxicological and Ecological Data Gaps
For a research and development audience, understanding what is not known is as important as

what is. For (2-(Dimethylamino)pyridin-3-yl)methanol, specific, publicly available

toxicological and ecological data is limited. The SDS for its methylamino analogue reports "no

data available" for the following critical endpoints:[6]
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Toxicity to fish

Toxicity to daphnia and other aquatic invertebrates

Toxicity to algae

Persistence and degradability

Bioaccumulative potential

Mobility in soil

Causality and Implication: This lack of data means the environmental fate and long-term

toxicological effects of this compound are not well understood. Therefore, it is imperative that

this chemical be handled with the assumption that it could be harmful to the environment. All

waste must be disposed of as hazardous chemical waste according to local, state, and federal

regulations. Do not allow the compound or its containers to enter drains or waterways.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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